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Compound of Interest

Compound Name: Evonimine

Cat. No.: B1243769

An In-depth Examination of the Sesquiterpene Alkaloid from Tripterygium wilfordii

Abstract

Evonimine, a complex sesquiterpene alkaloid isolated from the medicinal plant Tripterygium
wilfordii, has garnered interest within the scientific community for its potential biological
activities. This technical guide provides a comprehensive overview of Evonimine, focusing on
its chemical properties, and available biological data. This document is intended for
researchers, scientists, and drug development professionals, providing detailed information to
support further investigation into the therapeutic potential of this natural product.

Chemical and Physical Properties

Evonimine, also known as Euonine, is a structurally intricate natural product. Its fundamental
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1243769?utm_src=pdf-interest
https://www.benchchem.com/product/b1243769?utm_src=pdf-body
https://www.benchchem.com/product/b1243769?utm_src=pdf-body
https://www.benchchem.com/product/b1243769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 41758-69-4 [1]12]
Molecular Formula C38H47NOas [3]
Molecular Weight 805.77 g/mol [3]
Appearance Colorless crystalline solid [3]

Soluble in organic solvents
such as chloroform,

Solubility dichloromethane, ethyl
acetate, DMSO, and acetone.

Sparingly soluble in water.

Roots of Tripterygium wilfordii
Hook. f.

Source

Biological Activities and Potential Therapeutic
Applications

Preliminary studies and anecdotal evidence suggest that Evonimine possesses a range of
biological activities, indicating its potential for further investigation in several therapeutic areas.

Anti-inflammatory and Immunosuppressive Effects

Extracts of Tripterygium wilfordii, which contain Evonimine among other active compounds,
have been traditionally used for their anti-inflammatory and immunosuppressive properties.
While direct studies on the specific mechanisms of Evonimine are limited, it is hypothesized to
contribute to the overall therapeutic effects observed with the plant extract. Further research is
required to elucidate the precise signaling pathways modulated by Evonimine in inflammatory
and immune responses.

Anticancer Potential

Some reports suggest that Evonimine may have inhibitory effects on certain types of tumors,
hinting at a potential for anticancer applications. The cytotoxic and apoptotic effects on cancer
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cell lines warrant more in-depth investigation to determine the underlying molecular
mechanisms.

Anti-feeding Activity

Evonimine has demonstrated anti-feeding activity against certain insect species, such as the
lepidopteran Spodoptera littoralis. This property suggests potential applications in the
development of natural insecticides.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
Evonimine are not extensively documented in readily available literature. However, based on
general practices for the extraction of alkaloids from Tripterygium wilfordii and standard in vitro
assays, the following methodologies can be proposed.

Proposed Workflow for Isolation and Purification of
Evonimine

The following diagram illustrates a logical workflow for the extraction and purification of
Evonimine from its natural source.
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Extraction

Dried and Powdered
Tripterygium wilfordii Roots

A

Solvent Extraction
(e.g., Ethanol or Methanol)

A

Filtration

A

Concentration under
reduced pressure

A

Crude Extract

Purification

Liquid-Liquid Partition
(e.g., Ethyl Acetate/Water)

\

Column Chromatography
(e.g., Silica Gel)

A

Fraction Collection

\
Preparative HPLC

A

Pure Evonimine

Analysis
\  /
Spectroscopic Analysis .
(NMR, MS, IR) Purity Assessment (HPLC)
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Seed cancer cells in a
96-well plate

'

Treat cells with varying
concentrations of Evonimine

'

Incubate for a defined period
(e.g., 24, 48, 72 hours)

l

Inflammatory Stimulus

LPS/TNF-a

Add MTT reagent to each well

‘

Incubate to allow formazan
crystal formation

l

Add solubilization solution
(e.g., DMSO)

:

Read absorbance at ~570 nm

l

/
IKK Activation | / Inhibition?

/

\1/

IxBa Phosphorylation
& Degradation

:

NF-kB Release

l

NF-kB Nuclear Translocation

'

Calculate cell viability and ICso

Pro-inflammatory
Gene Transcription
(e.g., COX-2, iNOS, TNF-a)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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